Cas no 10341-27-2 (2,7-dimethyl-1,4-oxazepan-5-one)

2,7-Dimethyl-1,4-oxazepan-5-one is a heterocyclic compound featuring a seven-membered oxazepane ring with methyl substituents at the 2 and 7 positions and a ketone group at the 5-position. This structure imparts unique reactivity and potential utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid yet flexible ring system offers versatility for further functionalization, enabling the construction of complex molecular architectures. The compound's stability and well-defined stereochemistry make it suitable for applications requiring precise control over molecular conformation. It may also serve as a scaffold for exploring biologically active compounds due to its resemblance to pharmacologically relevant heterocycles.

2,7-dimethyl-1,4-oxazepan-5-one structure

10341-27-2 structure

Product Name:2,7-dimethyl-1,4-oxazepan-5-one

CAS No:10341-27-2

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD19219018

CID:237110

PubChem ID:283943

Update Time:2025-10-19

2,7-dimethyl-1,4-oxazepan-5-one Chemical and Physical Properties

Names and Identifiers

- 1,4-Oxazepin-5(2H)-one,tetrahydro-2,7-dimethyl-
- 2,7-dimethyl-1,4-oxazepan-5-one
- (+/-)-cis-2,7-dimethyl[1,4]oxazepan-5-one
- (+-)-cis-2,7-Dimethyl-tetrahydro-[1,4]oxazepin-5-on
- (+-)-cis-2,7-dimethyl-tetrahydro-[1,4]oxazepin-5-one
- AC1L5ZR3
- AC1Q6GW5
- AG-K-77097
- AGN-PC-0030E0
- AR-1D5221
- CTK4A2064
- NSC139213
- 10341-27-2
- AKOS006355949
- DTXSID30300843
- EN300-298817
- NSC-139213
- MDL： MFCD19219018
- Inchi： 1S/C7H13NO2/c1-5-3-7(9)8-4-6(2)10-5/h5-6H,3-4H2,1-2H3,(H,8,9)
- InChI Key： UJXSVHMLTCSBEC-UHFFFAOYSA-N
- SMILES： O1C(C)CC(NCC1C)=O

Computed Properties

Exact Mass: 143.09469
Monoisotopic Mass: 143.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 0.969
Boiling Point: 296°Cat760mmHg
Flash Point: 132.8°C
Refractive Index: 1.422
PSA: 38.33
LogP: 0.62870

2,7-dimethyl-1,4-oxazepan-5-one Pricemore >>

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Enamine	EN300-298817-0.05g	2,7-dimethyl-1,4-oxazepan-5-one	10341-27-2		0.05g	$768.0	2023-09-06
Enamine	EN300-298817-0.1g	2,7-dimethyl-1,4-oxazepan-5-one	10341-27-2		0.1g	$804.0	2023-09-06
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Enamine	EN300-298817-0.5g	2,7-dimethyl-1,4-oxazepan-5-one	10341-27-2		0.5g	$877.0	2023-09-06
Enamine	EN300-298817-1.0g	2,7-dimethyl-1,4-oxazepan-5-one	10341-27-2		1g	$0.0	2023-06-07
Enamine	EN300-298817-2.5g	2,7-dimethyl-1,4-oxazepan-5-one	10341-27-2		2.5g	$1791.0	2023-09-06
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01060630-1g	2,7-Dimethyl-1,4-oxazepan-5-one	10341-27-2	95%	1g	￥4494.0	2023-02-28
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